3,4,5-trimethoxy-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C19H17N3O4S2/c1-9-20-11-5-6-12-17(16(11)27-9)28-19(21-12)22-18(23)10-7-13(24-2)15(26-4)14(8-10)25-3/h5-8H,1-4H3,(H,21,22,23)
• InChI Key: YOEKDBGJPDJSPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C19H17N3O4S2
• Molecular Weight: 415.5 g/mol

Description

The compound “3,4,5-trimethoxy-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs. The molecule also contains a thiazole ring, which is a type of heterocyclic compound that has been associated with various biological activities.

Molecular Structure Analysis

The molecular formula of this compound is C19H17N3O4S2, and it has a molecular weight of 415.48. It contains a benzamide group attached to a thiazole ring, which itself is substituted with a methyl group.

Scientific Research Applications

Anticancer Applications

Compounds with structural similarities to "3,4,5-trimethoxy-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide" have been extensively studied for their anticancer properties. For instance, derivatives of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have shown moderate to excellent anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancers. These derivatives outperformed etoposide, a reference drug, in some cases, indicating their potential as effective anticancer agents (Ravinaik et al., 2021).

Antimicrobial Applications

Thiazole derivatives, including those structurally related to the compound , have been reported to possess antimicrobial properties. A study on the synthesis and antimicrobial evaluation of N-(2-(4-chlorophenyl)-4-oxothiazolidin-3-yl benzamide derivatives highlighted the significance of thiazole and its derivatives as antimicrobial, anticancer, antidiabetic, and antidepressant agents. The study found that derivatives with electron-donating groups exhibited good antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Chawla, 2016).

Antidiabetic Applications

A series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives was prepared as part of a search for antidiabetic agents, leading to the identification of a candidate drug for treating diabetes mellitus. This highlights the potential application of structurally similar compounds in developing new treatments for diabetes (Nomura et al., 1999).

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Thiazoles are known to exhibit various biological activities, but the exact effects would depend on the specific substitutions on the thiazole ring.